Cas no 2229647-53-2 (4-(2-chloropyridin-3-yl)but-3-en-2-amine)

• Product Name: 4-(2-chloropyridin-3-yl)but-3-en-2-amine
• CAS No: 2229647-53-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6319767
• PubChem ID: 165784683
• Update Time: 2025-05-20

4-(2-chloropyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloropyridin-3-yl)but-3-en-2-amine
• EN300-1977514
• 2229647-53-2

• Inchi： 1S/C9H11ClN2/c1-7(11)4-5-8-3-2-6-12-9(8)10/h2-7H,11H2,1H3/b5-4+
• InChI Key： WCQWUDBGPGVCLC-SNAWJCMRSA-N
• SMILES： ClC1C(=CC=CN=1)/C=C/C(C)N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(2-chloropyridin-3-yl)but-3-en-2-amine

4-(2-Chloropyridin-3-yl)but-3-en-2-amine: A Comprehensive Overview

The compound with CAS No. 2229647-53-2, commonly referred to as 4-(2-chloropyridin-3-yl)but-3-en-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 2-position and an amino group attached to a butenyl chain. The molecule's structure not only imparts it with interesting chemical properties but also opens up avenues for its application in diverse scientific domains.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 4-(2-chloropyridin-3-yl)but-3-en-2-amine. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of the molecule's constituent parts. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies and applications.

In terms of pharmacological applications, 4-(2-chloropyridin-3-yl)but-3-en-2-amine has shown promise as a potential drug candidate. Studies have demonstrated that this compound exhibits modulatory effects on various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, research published in 2023 highlighted its ability to inhibit key enzymes associated with chronic inflammatory conditions, suggesting its potential as an anti-inflammatory agent.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. Recent experiments have shown that incorporating 4-(2-chloropyridin-3-yl)but-3-en-2-amino groups into polymer backbones can significantly enhance the electrical conductivity of the resulting materials, paving the way for their use in flexible electronics and energy storage devices.

The environmental impact of 4-(2-chloropyridin-3-y1)butenamine has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its behavior in complex environmental systems and to ensure its safe handling and disposal.

In conclusion, CAS No. 222964753-based compounds like 4-(chloropyridinyl)butenamine represent a promising class of molecules with diverse applications across multiple scientific disciplines. As research continues to uncover new insights into their properties and potential uses, these compounds are likely to play an increasingly important role in both academic and industrial settings.